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Compound of Interest

Compound Name: Sulfamerazine-13C6

Cat. No.: B1513439 Get Quote

This guide provides comprehensive safety and handling information for Sulfamerazine-13C6,

an isotopically labeled form of the sulfonamide antibacterial agent, Sulfamerazine.[1][2] The

following sections detail the toxicological properties, safe handling procedures, and emergency

protocols to ensure the well-being of researchers, scientists, and drug development

professionals.

Product Identification and Properties
Sulfamerazine-13C6 is a stable, isotopically labeled version of Sulfamerazine, used primarily

as a tracer in research and drug development.[1][2] While it shares the same fundamental

chemical structure as Sulfamerazine, its toxicological properties have not been fully

investigated.[3] Therefore, it should be handled with the same precautions as the parent

compound.

Table 1: Physical and Chemical Properties of Sulfamerazine
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Property Value

Appearance White Solid

Molecular Formula C513C6H12N4O2S

Molecular Weight 270.26 g/mol [1]

Melting Point 234 - 238 °C / 453.2 - 460.4 °F[3]

Boiling Point Not available

Solubility Information not readily available

CAS Number 1196157-80-8[1]

Hazard Identification and Toxicological Data
Sulfamerazine-13C6 is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] However, it may cause skin and eye

irritation.[4][5] Ingestion and inhalation should be avoided.[3]

Table 2: Toxicological Data for Sulfamerazine

Test Species Route Value

Acute Toxicity (LD50) Mouse Oral 25000 mg/kg[6]

Health Effects:

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: May cause skin irritation.[4]

Eye Contact: Causes serious eye irritation.[4]

Ingestion: May be harmful if swallowed.[4]

Chronic effects and carcinogenicity have not been fully investigated.[3][6]
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Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

maintain the integrity of the compound.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses with side shields or goggles, and a lab coat.[3]

Ensure adequate ventilation to avoid dust formation and inhalation.[3][4]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store at -20°C for up to one year or at -80°C for up to two years for stock solutions.[7]

Shipping is typically done at room temperature in the continental US.[2]

Experimental Protocols
The following is a generalized protocol for the safe handling of Sulfamerazine-13C6 in a

research laboratory setting.

Protocol 1: General Laboratory Handling of Sulfamerazine-13C6

Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the

product name and CAS number match the order.

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including

safety glasses, a lab coat, and nitrile gloves.
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Weighing and Solution Preparation:

Conduct all weighing and solution preparation in a chemical fume hood or a well-ventilated

area to minimize dust inhalation.

Use a dedicated spatula and weighing paper.

To prepare a stock solution, slowly add the weighed solid to the desired solvent. Once

prepared, aliquot the solution to prevent repeated freeze-thaw cycles.[7]

Experimental Use:

Handle all solutions containing Sulfamerazine-13C6 with care to avoid spills and aerosol

generation.

Clearly label all containers with the compound name, concentration, and date.

Spill and Waste Disposal:

In case of a spill, sweep up the solid material and place it in a suitable container for

disposal.[3] Avoid creating dust.

Dispose of unused product and waste materials in accordance with local, state, and

federal regulations. Do not empty into drains.[3]

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation

develops.[4]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[4]

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Get medical attention.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: No specific hazards are known.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.
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Caption: Workflow for the safe handling of Sulfamerazine-13C6.
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Caption: Logical relationship of safety precautions for Sulfamerazine-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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